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Compound of Interest

Compound Name: (5R)-BW-4030W92

Cat. No.: B3420437

Activation of the adenosine Al receptor, a member of the G protein-coupled receptor family,
typically leads to the inhibition of adenylyl cyclase. This, in turn, reduces the intracellular
concentration of cyclic adenosine monophosphate (CAMP).
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Caption: Generalized signaling pathway for Adenosine Al receptor agonists.

This inhibition of cAMP production leads to various downstream effects, depending on the cell
type. For instance, in the central nervous system, it can lead to neuronal hyperpolarization and
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a decrease in neurotransmitter release. In cardiac tissue, it can result in a decreased heart
rate.

Without specific data for "(5R)-BW-4030W92," a more detailed and quantitative analysis is not
possible. Researchers and professionals interested in this specific compound are encouraged
to consult any internal documentation or contact the originating institution for further
information.

 To cite this document: BenchChem. [General Mechanism of Action for Adenosine Al
Receptor Agonists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420437#5r-bw-4030w92-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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